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Compound of Interest

Compound Name: ERK-IN-4

Cat. No.: B1644368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ERK-IN-4 is a cell-permeable inhibitor of Extracellular signal-regulated kinase (ERK), a key

component of the Mitogen-Activated Protein Kinase (MAPK) signaling pathway.[1][2] The

MAPK/ERK pathway is a crucial signaling cascade that regulates a wide range of cellular

processes, including proliferation, differentiation, survival, and apoptosis.[3][4][5] Dysregulation

of this pathway is frequently implicated in various diseases, particularly cancer, making ERK an

attractive target for therapeutic intervention. Accurate and consistent preparation of ERK-IN-4
stock solutions is paramount for obtaining reliable and reproducible experimental results. This

document provides a detailed protocol for the preparation of ERK-IN-4 stock solutions using

Dimethyl Sulfoxide (DMSO), along with essential data and handling instructions.

Data Presentation
A summary of the key quantitative data for ERK-IN-4 is provided in the table below for easy

reference.
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Property Value

Molecular Weight 328.81 g/mol [1][2]

Chemical Formula C₁₄H₁₇ClN₂O₃S[1]

CAS Number 1049738-54-6[1]

Solubility in DMSO ≥ 15 mg/mL (≥ 45.62 mM)[1]

Appearance Crystalline solid

Storage of Powder -20°C for up to 3 years

Storage of DMSO Stock Solution -80°C for up to 1 year[1]

Signaling Pathway
The MAPK/ERK signaling pathway is a multi-tiered kinase cascade that transduces

extracellular signals from growth factors and other stimuli to the nucleus, ultimately regulating

gene expression and cellular responses. A simplified diagram of this pathway is presented

below.
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Caption: Simplified MAPK/ERK Signaling Pathway showing the inhibitory action of ERK-IN-4.
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Experimental Protocols
Materials

ERK-IN-4 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

Vortex mixer

Sonicator (optional, but recommended)

Water bath (optional)

Calibrated pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM ERK-IN-4 Stock Solution
Pre-dissolution Preparation:

Before opening, briefly centrifuge the vial of ERK-IN-4 powder to ensure all the powder is

at the bottom.

Allow the ERK-IN-4 powder and DMSO to equilibrate to room temperature before use.

This is particularly important for DMSO, which can absorb moisture from the air when cold.

Calculation:

To prepare a 10 mM stock solution, the required amount of ERK-IN-4 powder needs to be

calculated based on its molecular weight (328.81 g/mol ).

Calculation:

Weight (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular Weight (

g/mol )
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For 1 mL of a 10 mM stock solution: 1 mL x 10 mmol/L x 328.81 g/mol = 3.2881 mg

Accurately weigh out 3.29 mg of ERK-IN-4 powder.

Dissolution:

Carefully transfer the weighed ERK-IN-4 powder into a sterile microcentrifuge tube.

Add the calculated volume of DMSO (in this case, 1 mL) to the tube containing the

powder.

Solubilization:

Tightly cap the tube and vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the tube in a water bath sonicator for 10-15 minutes.

Alternatively, or in addition to sonication, the solution can be gently warmed in a 37°C

water bath for 5-10 minutes. Vortex again after warming.

Ensure the solution is clear and free of any visible precipitate before proceeding.

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the logical flow of the stock solution preparation protocol.
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Caption: Workflow for the preparation of an ERK-IN-4 stock solution in DMSO.
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Aliquoting and Storage
To avoid repeated freeze-thaw cycles, which can degrade the compound, it is crucial to

aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, and date of preparation.

Store the aliquots at -80°C for long-term stability (up to one year).[1] For short-term storage

(up to one month), -20°C is acceptable.

Preparation of Working Solutions
When preparing working solutions for cell-based assays, thaw a single aliquot of the ERK-
IN-4 stock solution at room temperature.

Dilute the stock solution in the appropriate cell culture medium to the desired final

concentration immediately before use.

It is critical to maintain a final DMSO concentration that is non-toxic to the cells, typically

below 0.1% (v/v). Always include a vehicle control (medium with the same final concentration

of DMSO) in your experiments to account for any effects of the solvent.

Safety Precautions
ERK-IN-4 is a bioactive compound. Handle with care and use appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat.

DMSO is a potent solvent that can facilitate the absorption of other chemicals through the

skin. Avoid direct contact with skin and eyes.

All procedures should be performed in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for ERK-IN-4 and DMSO for complete safety

information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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